N-(5-chloro-2-methylphenyl)-4-(propan-2-yl)benzamide

• Molecular Formula: C17H18ClNO
• Molecular Weight: 287.8 g/mol
• IUPAC Name: N-(5-chloro-2-methylphenyl)-4-propan-2-ylbenzamide
• InChI: InChI=1S/C17H18ClNO/c1-11(2)13-5-7-14(8-6-13)17(20)19-16-10-15(18)9-4-12(16)3/h4-11H,1-3H3,(H,19,20)
• InChI Key: BZHNIEYQNFCPIH-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)Cl)NC(=O)C2=CC=C(C=C2)C(C)C

Description

N-(5-chloro-2-methylphenyl)-4-(propan-2-yl)benzamide, also known as TRO40303, is a small molecule that has been extensively studied for its potential therapeutic applications in various diseases. It is a mitochondria-targeted drug that has been shown to have protective effects on cells under stress conditions.

Mechanism of Action

The mechanism of action of N-(5-chloro-2-methylphenyl)-4-(propan-2-yl)benzamide involves its ability to target and accumulate in the mitochondria, where it can protect the cells from oxidative stress and other stress conditions. N-(5-chloro-2-methylphenyl)-4-(propan-2-yl)benzamide has been shown to inhibit the opening of the mitochondrial permeability transition pore (mPTP), which is a key mediator of cell death under stress conditions. By inhibiting the mPTP, N-(5-chloro-2-methylphenyl)-4-(propan-2-yl)benzamide can prevent the release of pro-apoptotic factors and maintain mitochondrial function under stress conditions.
Biochemical and Physiological Effects:
N-(5-chloro-2-methylphenyl)-4-(propan-2-yl)benzamide has been shown to have several biochemical and physiological effects, including the inhibition of mPTP opening, the reduction of reactive oxygen species (ROS) production, and the maintenance of mitochondrial function under stress conditions. In preclinical models of myocardial infarction and stroke, N-(5-chloro-2-methylphenyl)-4-(propan-2-yl)benzamide has been shown to reduce infarct size, improve cardiac function, and improve neurological outcomes. In preclinical models of neurodegenerative diseases, N-(5-chloro-2-methylphenyl)-4-(propan-2-yl)benzamide has been shown to reduce neuronal cell death and improve cognitive function.

Advantages and Limitations for Lab Experiments

N-(5-chloro-2-methylphenyl)-4-(propan-2-yl)benzamide has several advantages for lab experiments, including its ability to target and accumulate in the mitochondria, its protective effects on cells under stress conditions, and its potential therapeutic applications in various diseases. However, there are also limitations to using N-(5-chloro-2-methylphenyl)-4-(propan-2-yl)benzamide in lab experiments, including its potential toxicity and the need for further studies to determine optimal dosages and treatment regimens.

Future Directions

There are several future directions for the study of N-(5-chloro-2-methylphenyl)-4-(propan-2-yl)benzamide, including further preclinical studies to determine its optimal dosages and treatment regimens, clinical trials to evaluate its safety and efficacy in humans, and the development of new mitochondria-targeted drugs based on the structure and mechanism of action of N-(5-chloro-2-methylphenyl)-4-(propan-2-yl)benzamide. In addition, N-(5-chloro-2-methylphenyl)-4-(propan-2-yl)benzamide may have potential applications in other diseases, including cancer and metabolic disorders, which warrant further investigation.

Synthesis Methods

The synthesis of N-(5-chloro-2-methylphenyl)-4-(propan-2-yl)benzamide involves several steps, including the reaction of 5-chloro-2-methylbenzoic acid with isobutylmagnesium chloride, followed by the reaction with 4-amino-3-methylbenzoic acid. The resulting intermediate is then reacted with isobutyryl chloride to obtain the final product, N-(5-chloro-2-methylphenyl)-4-(propan-2-yl)benzamide. This synthesis method has been optimized for high yield and purity.

Scientific Research Applications

N-(5-chloro-2-methylphenyl)-4-(propan-2-yl)benzamide has been extensively studied for its potential therapeutic applications in various diseases, including myocardial infarction, stroke, and neurodegenerative diseases. It has been shown to have protective effects on cells under stress conditions, including oxidative stress, hypoxia, and ischemia-reperfusion injury. N-(5-chloro-2-methylphenyl)-4-(propan-2-yl)benzamide has been studied in preclinical models of myocardial infarction and stroke, where it has been shown to reduce infarct size and improve functional recovery. In addition, N-(5-chloro-2-methylphenyl)-4-(propan-2-yl)benzamide has been shown to have neuroprotective effects in preclinical models of neurodegenerative diseases, including Alzheimer's disease and Parkinson's disease.